Cas no 40346-55-2 (3,3',5-Trichlorobisphenol A)

3,3',5-Trichlorobisphenol A Properties

Names and Identifiers

• 3,3',5-Trichlorobisphenol A
• 2,6-Dichloro-4-[2-(3-chloro-4-hydroxyphenyl)-2-propanyl]phenol
• 3,3?,5-Trichlorobisphenol A
• 1,1'-Biphenyl,2,4',5-trichloro
• 2,4',5-Trichloro-1,1'-biphenyl
• 2,4',5-TRICHLOROBIPHENYL
• 4,2',5'-Trichlorobiphenyl
• Biphenyl,2,4',5-trichloro
• Delor 103
• PCB 31
• PCB No 31
• Trichlor-bis-trichlormethyl-phosphor
• Trichlor-bis-trichlormethyl-phosphoran
• trichlorobiphenyl no. 31
• Trichlorobisphenol A
• 3,3',5-TRICHLOROBISPHENOLA
• 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol
• AS-6195
• NS00132875
• Phenol, 2,6-dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]-
• 2,6-dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol
• 2,2',6-Trichloro bisphenol A
• AKOS030255562
• 2,6-DICHLORO-4-[2-(3-CHLORO-4-HYDROXYPHENYL)PROPAN-2-YL]PHENOL
• 40346-55-2
• 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol; Trichlorobisphenol A; 2,2?,6?Trichloro-4,4?-isopropylidenediphenol; 2,6-Dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol; 3,3?,5-Trichlorobisphenol A
• DTXSID801315092
• +Expand

• InChIKey： OQADATLUDADTND-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13Cl3O2/c1-15(2,8-3-4-13(19)10(16)5-8)9-6-11(17)14(20)12(18)7-9/h3-7,19-20H,1-2H3
• SMILES： CC(C)(C1=CC(=C(C=C1)O)Cl)C2=CC(=C(C(=C2)Cl)O)Cl

Computed Properties

• Exact Mass: 329.99800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 329.998113g/mol
• Heavy Atom Count: 20
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 5.38390
• PSA: 40.46000

3,3',5-Trichlorobisphenol A Security Information

3,3',5-Trichlorobisphenol A Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%